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Compound of Interest

Compound Name: SKI'V

Cat. No.: B8117085

Disclaimer: A specific Safety Data Sheet (SDS) for SKI V was not located. The following
guidance is based on general safety protocols for handling potent, powdered chemical
compounds in a laboratory setting. Researchers should always strive to obtain a substance-
specific SDS from the supplier and perform a thorough risk assessment before handling any
new chemical.

This guide provides essential safety, handling, and disposal information for SKI V, a
noncompetitive and potent inhibitor of sphingosine kinase (GST-hSK) and PI3K. Adherence to
these procedures is critical to ensure the safety of laboratory personnel and the integrity of
research.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
SKI V in its powdered form and when in solution.
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Equipment Specification Purpose
Disposable Nitrile Gloves ) )
_ Prevents skin contact with the
Gloves (double-gloving

recommended)

compound.[1][2]

Eye Protection

Safety Goggles or Safety
Glasses with Side Shields

Protects eyes from dust

particles and splashes.[1][2]

Face Protection

Face Shield (in addition to
goggles)

Recommended when there is
a risk of splashing or aerosol

generation.[1]

Respiratory Protection

NIOSH-approved Respirator
(e.g., N95 or higher)

Necessary when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.

Body Protection

Laboratory Coat (fully
buttoned)

Protects clothing and skin from

contamination.

Footwear

Closed-toe Shoes

Protects feet from spills and

falling objects.

Operational Plan: Handling and Preparation of SKI V

Solutions

Storage:

o Powder: Store at -20°C for long-term stability.

 In solvent: Store at -80°C for up to one year.

Procedure for Preparing a Stock Solution:

e Preparation:

o Work within a certified chemical fume hood or a containment device such as a glove box.
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o Ensure all necessary PPE is worn correctly.
o Cover the work surface with an absorbent, disposable liner.

o Gather all required equipment: analytical balance, weigh paper or boat, spatula, volumetric
flask, appropriate solvent (e.g., DMSO), and waste container.

e Weighing the Compound:
o Carefully weigh the desired amount of SKI V powder onto a weigh paper or boat.
o Handle the powder gently to minimize the generation of airborne dust.

e Solubilization:

[e]

Carefully transfer the weighed powder into a volumetric flask.

o

Use a small amount of the solvent to rinse the weigh paper or boat, transferring the rinse
into the flask to ensure all the compound is collected.

o

Add the solvent to the desired final volume.

[¢]

Cap the flask and mix by gentle inversion or vortexing until the compound is completely
dissolved.

e Labeling and Storage:

o Clearly label the container with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the stock solution at -80°C.

Disposal Plan

All waste materials contaminated with SKI V must be treated as hazardous chemical waste.

e Solid Waste:
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o Dispose of all contaminated disposable items, including gloves, weigh paper, bench liners,
and pipette tips, in a designated and clearly labeled hazardous waste container.

e Liquid Waste:

o Collect all liquid waste containing SKI V in a sealed, properly labeled hazardous waste
container.

o Do not dispose of SKI V solutions down the drain.
e Decontamination:

o Wipe down all surfaces and equipment that may have come into contact with SKI V with
an appropriate deactivating solution or solvent (e.g., 70% ethanol followed by water).

o Dispose of the cleaning materials as hazardous solid waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines on the disposal of potent chemical waste.

Sphingosine Kinase 1 (SK1) Signaling Pathway

SKI V inhibits sphingosine kinase 1 (SK1), a key enzyme in the sphingolipid signaling pathway.
SK1 phosphorylates sphingosine to produce sphingosine-1-phosphate (S1P), a signaling
molecule involved in cell proliferation, survival, and migration. By inhibiting SK1, SKI V reduces
the levels of S1P, which can lead to the induction of apoptosis (programmed cell death).

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8117085?utm_src=pdf-body
https://www.benchchem.com/product/b8117085?utm_src=pdf-body
https://www.benchchem.com/product/b8117085?utm_src=pdf-body
https://www.benchchem.com/product/b8117085?utm_src=pdf-body
https://www.benchchem.com/product/b8117085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Cytosol

Sphingosine Kinase 1 hosphorylation Sphingosine-1-Phosphate

e
i (SK1) (S1P) Bindso | Cell M¢mbrane

S1P Receptors

(S1PR1-5)
Cell Proliferation, Activates
Survival, Migration

Click to download full resolution via product page

Caption: Inhibition of the Sphingosine Kinase 1 (SK1) signaling pathway by SKI V.

General Workflow for Handling Potent Chemical
Compounds

The following diagram illustrates a standard workflow for the safe handling of a potent chemical
compound like SKI V in a laboratory setting.
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Caption: A generalized workflow for the safe handling of potent chemical compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-ski-v]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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